Cas no 838883-92-4 (2-{1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 838883-92-4
• MF: C₁₆H₁₁F₄N₅OS
• MW: 397.350054979324
• CID: 5447196
• Update Time: 2025-08-05

2-{1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-fluorophenyl)tetrazol-5-yl]sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-{1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C16H11F4N5OS/c17-12-6-1-2-7-13(12)25-15(22-23-24-25)27-9-14(26)21-11-5-3-4-10(8-11)16(18,19)20/h1-8H,9H2,(H,21,26)
• InChI Key： HJBDVPVQUFMGOX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)CSC1N(C2=CC=CC=C2F)N=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-{1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide

Introduction to Compound with CAS No. 838883-92-4 and Its Applications in Chemical Biology

The compound with the CAS number 838883-92-4 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular structure, characterized by a unique combination of functional groups, makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The product name, 2-{1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide, provides a detailed insight into its chemical composition. The presence of a tetrazole ring and a trifluoromethyl group suggests potential bioactivity and metabolic stability, which are crucial factors in drug design. The fluorophenyl moiety and the sulfanyl group further contribute to its complex interactions with biological targets.

In recent years, there has been a growing interest in the development of molecules that incorporate heterocyclic scaffolds, such as tetrazoles, due to their ability to modulate biological pathways effectively. The tetrazole ring in this compound is known for its ability to engage in hydrogen bonding and π-stacking interactions, which can enhance binding affinity to biological targets. This feature makes it an attractive scaffold for designing small-molecule inhibitors and activators.

The trifluoromethyl group is another key structural feature that contributes to the compound's potential bioactivity. This group is often incorporated into drug candidates due to its ability to increase metabolic stability and lipophilicity, which are desirable properties for orally administered drugs. Additionally, the trifluoromethyl group can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

The sulfanyl group in the compound's structure also plays a significant role in its bioactivity. Sulfanyl groups are known to participate in various chemical reactions and can form stable bonds with biological targets. This makes them valuable for designing molecules that can interact selectively with specific proteins or enzymes.

Recent studies have highlighted the potential of this compound as a lead molecule for the development of novel therapeutic agents. For instance, researchers have explored its activity against various enzymes and receptors involved in inflammatory pathways. The combination of the tetrazole, trifluoromethyl, and sulfanyl groups suggests that this compound may have multiple mechanisms of action, making it a versatile tool for drug discovery.

The fluorophenyl moiety in the compound's structure is another important feature that has been investigated in recent research. Fluorinated aromatic compounds are known for their ability to enhance binding affinity and metabolic stability. This makes them attractive candidates for drug development. Additionally, fluorine atoms can be used as probes in biochemical assays, allowing researchers to gain insights into the interactions between small molecules and biological targets.

In conclusion, the compound with CAS number 838883-92-4 and its product name 2-{1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for designing novel therapeutic agents with multiple mechanisms of action.